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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling
precautions for ammonium stearate. The information is curated to meet the needs of
laboratory and drug development professionals, with a focus on quantitative data, detailed
protocols, and clear visual aids to ensure safe and compliant handling of this chemical

compound.

Section 1: Chemical and Physical Properties

Ammonium stearate is the ammonium salt of stearic acid, a fatty acid. It presents as a white
to yellow paste or liquid with a faint odor of ammonia.[1][2] Understanding its physical and
chemical properties is fundamental to its safe handling and use in experimental settings.

Table 1: Quantitative Physical and Chemical Properties of Ammonium Stearate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b087221?utm_src=pdf-interest
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9861187
https://www.spectrumchemical.com/media/sds/A1183_AGHS.pdf
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C1sH39NO2 --INVALID-LINK--
Molecular Weight 301.5 g/mol --INVALID-LINK--[1]
CAS Number 1002-89-7 --INVALID-LINK--[3]
Appearance White to yellow paste or liquid --INVALID-LINK--[1][2]
Odor Slight ammonia odor

Melting Point 21-24 °C (69.8-75.2 °F) --INVALID-LINK--[4]

N _ ~359-360 °C (678.2-680 °F)
Boiling Point . --INVALID-LINK--[3]
(estimated)

Density 1.01 g/cm? at 20 °C (68 °F) ~-INVALID-LINK--[1]

0.000009 mmHg at 25 °C (77
Vapor Pressure ] --INVALID-LINK--[3]
°F) (estimated)

Flash Point > 140 °F (> 60 °C)

Slightly soluble in water.
Solubility Soluble in ethanol and --INVALID-LINK--[4][5]

methanol.

Section 2: Hazard Identification and Classification

Ammonium stearate is classified as causing serious eye irritation.[2] It is crucial to understand
its GHS classification to implement appropriate safety measures.

Table 2: GHS Hazard Classification for Ammonium Stearate

Hazard Class Hazard Category Signal Word Hazard Statement
Serious eye ) H319: Causes serious
o Category 2A Warning o

damage/eye irritation eye irritation[2]

Section 3: Experimental Protocols for Safe Handling
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Adherence to strict handling protocols is paramount to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.
» Skin Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.

» Respiratory Protection: In case of aerosol or dust generation, a NIOSH-approved respirator
IS necessary.

General Handling and Storage
e Handling:

o Ensure adequate ventilation in the work area.

o

Avoid contact with eyes, skin, and clothing.

o

Do not ingest or inhale.

o

Wash hands thoroughly after handling.

[¢]

Keep containers tightly closed when not in use.
» Storage:

o Store in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.
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Section 4: Emergency Procedures

In the event of an emergency, follow these established protocols.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: During a fire, irritating and toxic gases such as ammonia and oxides of
nitrogen may be generated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

A systematic approach is necessary to manage spills effectively. The following workflow
outlines the key steps.
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Containment & Cleanup

Clean Spill Area
with Soap and Water

fe Contain Spill with Absorb with Sand, Collect into a Labeled After Removal
Inert Material Earth, or Vermiculite Container

Click to download full resolution via product page

Ammonium Stearate Spill Response Workflow

Section 5: Toxicity and Exposure Limits

Currently, specific quantitative toxicity data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for ammonium stearate are not readily available in published
literature. Similarly, occupational exposure limits (OELS) like Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) have not been established. In the absence of this
data, it is imperative to handle ammonium stearate with a high degree of caution, minimizing
all potential routes of exposure.

Section 6: Stability and Reactivity

o Chemical Stability: Ammonium stearate is stable under normal conditions of use and
storage.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of ammonia and nitrogen oxides.[1]

This guide is intended to provide a thorough understanding of the safety considerations for
ammonium stearate. Always refer to the most current Safety Data Sheet (SDS) provided by
the manufacturer before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

